Cas no 107920-61-6 (methyl2-(naphthalen-2-yl)propan-2-ylamine)

• Product Name: methyl2-(naphthalen-2-yl)propan-2-ylamine
• CAS No: 107920-61-6
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6014483
• PubChem ID: 116963012
• Update Time: 2025-11-06

methyl2-(naphthalen-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(naphthalen-2-yl)propan-2-ylamine
• EN300-1867330
• 107920-61-6
• methyl[2-(naphthalen-2-yl)propan-2-yl]amine

• Inchi： 1S/C14H17N/c1-14(2,15-3)13-9-8-11-6-4-5-7-12(11)10-13/h4-10,15H,1-3H3
• InChI Key： LEXMCMMZNDSUKF-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-(naphthalen-2-yl)propan-2-ylamine

Research Briefing on Methyl 2-(Naphthalen-2-yl)propan-2-ylamine (CAS: 107920-61-6): Recent Advances and Applications

Methyl 2-(naphthalen-2-yl)propan-2-ylamine (CAS: 107920-61-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in drug discovery and its unique pharmacological properties. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of novel serotonin receptor modulators. The research demonstrated that methyl 2-(naphthalen-2-yl)propan-2-ylamine exhibits a high degree of structural flexibility, enabling its incorporation into diverse pharmacophores. The study also reported improved yield and purity in its synthesis using a modified Grignard reaction, addressing previous challenges in large-scale production.

In neuropharmacology, recent investigations have focused on the compound's potential as a scaffold for developing central nervous system (CNS) therapeutics. A preclinical study in ACS Chemical Neuroscience (2024) revealed that derivatives of methyl 2-(naphthalen-2-yl)propan-2-ylamine show promising blood-brain barrier permeability and affinity for dopamine receptors. These findings suggest its utility in designing next-generation antipsychotic and antidepressant medications, though further clinical validation is required.

The compound's unique chemical properties have also attracted attention in materials science. Researchers at MIT reported in Advanced Materials (2023) that methyl 2-(naphthalen-2-yl)propan-2-ylamine can serve as a building block for organic semiconductors. Its naphthalene core provides excellent π-conjugation, while the amine group allows for functionalization, making it valuable for developing optoelectronic devices with enhanced performance characteristics.

From a safety and regulatory perspective, recent toxicological assessments published in Regulatory Toxicology and Pharmacology (2024) have established preliminary safety profiles for methyl 2-(naphthalen-2-yl)propan-2-ylamine. While the compound shows low acute toxicity in animal models, researchers emphasize the need for comprehensive metabolic studies to evaluate potential long-term effects, particularly for pharmaceutical applications requiring chronic administration.

Looking forward, the versatility of methyl 2-(naphthalen-2-yl)propan-2-ylamine positions it as a compound of continued interest across multiple disciplines. Ongoing research is exploring its potential in targeted drug delivery systems, where its chemical structure may facilitate conjugation with therapeutic payloads. The compound's dual utility in both pharmaceutical and materials science applications underscores its importance in contemporary chemical biology research.